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Compound of Interest

Compound Name: 3-Hydroxy-2-methylbenzoic Acid

Cat. No.: B019049

Essential Safety and Handling Guide for 3-Hydroxy-
2-methylbenzoic Acid

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Hydroxy-2-methylbenzoic Acid, tailored for researchers, scientists, and professionals in drug
development. Following these procedures is essential for ensuring laboratory safety and
operational integrity.

Hazard Summary

3-Hydroxy-2-methylbenzoic acid presents several hazards that necessitate careful handling
and the use of appropriate personal protective equipment.[1][2][3][4] It is harmful if swallowed,
can cause skin and serious eye irritation or damage, and may lead to respiratory irritation.[1][2]
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Hazard

GHS Classification

Acute Oral Toxicity

Category 4 (Harmful if swallowed)[1][2][3][4]

Skin Corrosion/Irritation

Category 2 (Causes skin irritation)[1][2][3][4]

Serious Eye Damage/Irritation

Category 1 or 2 (Causes serious eye
damage/irritation)[1][2]

Specific Target Organ Toxicity

Category 3 (May cause respiratory irritation)[1]

[21(31[4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure safety.

PPE Category

Specification

Eye and Face Protection

Chemical safety goggles or glasses are
required.[1][2] A face shield should also be used

for additional protection.[1]

Hand Protection

Protective gloves must be worn.[1][2] Inspect
gloves prior to use and use proper removal

techniques.

Skin and Body Protection

Wear suitable protective clothing, such as a lab
coat, to prevent skin contact.[1][2] Safety shoes

are also recommended.[1]

Respiratory Protection

In case of inadequate ventilation or when dust is
generated, wear a NIOSH/MSHA or European
Standard EN 149 approved respirator.[1][5][6][7]

Quantitative Data

Below is a summary of the available quantitative data for 3-Hydroxy-2-methylbenzoic Acid.
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Property Value
Molecular Formula CsHsOs
Molecular Weight 152.15 g/mol
CAS Number 603-80-5

2 (Intense or continued exposure could cause
temporary incapacitation or possible residual

NFPA Health Hazard o ] o
injury unless prompt medical attention is given)

[1]

NFPA Fire Hazard 0 (Materials that will not burn)[1]

NFPA Reactivit 0 (Normally stable, even under fire exposure
eactivi
Y conditions, and not reactive with water)[1]

Experimental Protocols

Adherence to the following protocols is critical for the safe handling, storage, and disposal of 3-
Hydroxy-2-methylbenzoic Acid.

Safe Handling Protocol

e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[1][8]

o Work in a well-ventilated area, preferably within a chemical fume hood.[1][5][7]
o Don all required PPE as specified in the table above.
e Handling:
o Avoid breathing dust, mist, or spray.[1][2] Minimize dust generation during handling.[7]

o Avoid contact with skin and eyes.[1][2][9]
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o Do not eat, drink, or smoke in the handling area.[1][5]

o Wash hands thoroughly after handling the substance.[1][2][5]

Storage Protocol

o Container:

o Keep the container tightly closed when not in use.[1][2][5][7]
» Conditions:

o Store in a dry, cool, and well-ventilated area.[1][5][7]

o Keep the contents under an inert gas.[1]

o Keep away from ignition sources.[1]
e Incompatibilities:

o Store away from strong oxidizing agents.[1][5]

Spill Response Protocol

e Immediate Actions:

o Evacuate unnecessary personnel from the spill area.[1]

o Ensure adequate ventilation.[9][10][11]

o Do not attempt to clean up without suitable protective equipment.[1]
e Containment and Cleanup:

o Stop the leak if it is safe to do so.[1]

o For solid spills, sweep or shovel the material into an appropriate container for disposal.[1]
Minimize the generation of dust.[1]
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o Avoid allowing the substance to enter drains or public waters.[1]

Disposal Protocol

e Waste Collection:
o Collect waste material in a suitable, closed container.[7][9][10]
e Disposal Method:

o Dispose of the contents and container in accordance with licensed collector's sorting

instructions.[1]

o Consider removal to an authorized incinerator equipped with an afterburner and a flue gas
scrubber.[1]

o Alternatively, a licensed professional waste disposal service can be contracted.[9]

Procedural Workflow

The following diagram illustrates the logical workflow for the safe handling of 3-Hydroxy-2-
methylbenzoic Acid from initial preparation to final disposal.
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Preparation Phase
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Handling & Storage
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If Spill Occurs

Contingency & Disposal

5. Store Properly i
(Cool, Dry, Tightly Sealed) Spill Response

End of Use After Cleanup
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Caption: Workflow for Safe Handling of 3-Hydroxy-2-methylbenzoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-hydroxy-2-methylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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